Cas no 2918863-37-1 ((2,6-Difluoro-3-iodophenyl)(phenyl)methanol)

• Product Name: (2,6-Difluoro-3-iodophenyl)(phenyl)methanol
• CAS No: 2918863-37-1
• MF: C₁₃H₉F₂IO
• MW: 346.111243009567
• CID: 6796442
• PubChem ID: 171366709
• Update Time: 2024-09-13

(2,6-Difluoro-3-iodophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,6-Difluoro-3-iodophenyl)(phenyl)methanol
• 2918863-37-1
• MFCD34783995

• Inchi： 1S/C13H9F2IO/c14-9-6-7-10(16)12(15)11(9)13(17)8-4-2-1-3-5-8/h1-7,13,17H
• Inchi： InChI=1S/C13H9F2IO/c14-9-6-7-10(16)12(15)11(9)13(17)8-4-2-1-3-5-8/h1-7,13,17H
• InChI Key： OPIPMCRVRUJLCZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)C(C1C=CC=CC=1)O)F
• SMILES： C1=CC=C(C=C1)C(C2=C(C=CC(=C2F)I)F)O

Computed Properties

• Exact Mass: 345.96662g/mol
• Monoisotopic Mass: 345.96662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų